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Compound of Interest

Compound Name: Colextran

Cat. No.: B1211920 Get Quote

Disclaimer: The following information is for research and professional use only. It is not

intended as a substitute for professional medical advice, diagnosis, or treatment. Always seek

the advice of your physician or other qualified health provider with any questions you may have

regarding a medical condition.

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the potential interference of Colextran and similar compounds

with common laboratory assays. As specific data on Colextran is limited, this guide draws

upon information from related compounds, namely dextran and other bile acid sequestrants like

cholestyramine, to provide a comprehensive overview of potential issues and troubleshooting

strategies.

Frequently Asked Questions (FAQs)
Q1: What is Colextran and how might it interfere with laboratory assays?

Colextran is a bile acid sequestrant, chemically defined as an ether of dextran and

diethylethanolamine. Its mechanism of action involves binding to bile acids in the

gastrointestinal tract to prevent their reabsorption.[1][2] This has two main implications for

laboratory testing:

Physiological (In Vivo) Effects: By binding to various substances in the gut, Colextran can

decrease the absorption of co-administered drugs (e.g., warfarin, digoxin, thyroid hormones)
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and fat-soluble vitamins (A, D, E, and K).[3][4][5] This can lead to altered levels of these

substances in blood, which will be reflected in laboratory test results.

Analytical (In Vitro) Effects: The dextran component of Colextran can directly interfere with

certain laboratory assays, most notably the biuret method for total protein determination.[6]

[7][8]

Q2: Which laboratory assays are most likely to be affected by Colextran?

Based on its composition and class, the following assays may be affected:

Total Serum Protein (Biuret Method): The dextran component can cause turbidity, leading to

inaccurate (often falsely low) results.[6][7]

Therapeutic Drug Monitoring: Assays for drugs that are orally administered and subject to

binding by bile acid sequestrants may show lower than expected concentrations.

Vitamin Level Testing: Serum levels of fat-soluble vitamins (A, D, E, K) may be reduced.

Liver Function Tests: Mild and transient elevations in serum aminotransferase and alkaline

phosphatase levels have been reported with bile acid sequestrant use.[1]

Coagulation Tests (e.g., Prothrombin Time/INR): Due to potential vitamin K malabsorption,

an increased bleeding tendency may be observed.[9]

Q3: What are the signs of potential interference in my experimental results?

Suspect interference if you observe:

Unexpectedly low therapeutic drug levels in a patient who is reportedly compliant with their

medication.

Inconsistent or unexpectedly low total protein results when using a biuret-based method.

Clinical signs of vitamin deficiency despite adequate supplementation.

Discrepancies between laboratory results and the clinical presentation of the patient.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.rxlist.com/questran-drug.htm
https://en.wikipedia.org/wiki/Colestyramine
https://www.mayoclinic.org/drugs-supplements/cholestyramine-oral-route/description/drg-20068562
https://www.benchchem.com/product/b1211920?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15653446/
https://pubmed.ncbi.nlm.nih.gov/6200256/
https://pubmed.ncbi.nlm.nih.gov/2439235/
https://www.benchchem.com/product/b1211920?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/15653446/
https://pubmed.ncbi.nlm.nih.gov/6200256/
https://www.ncbi.nlm.nih.gov/books/NBK548342/
https://www.ncbi.nlm.nih.gov/books/NBK534089/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1211920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Q4: How can I mitigate the effects of Colextran in my experiments?

For Physiological Interference: When studying the effects of other drugs, consider the timing

of administration relative to Colextran. A common recommendation is to administer other

drugs at least 1 hour before or 4-6 hours after the bile acid sequestrant.[3]

For Analytical Interference with Protein Assays: If using a biuret-based method, consider

modifying the reagent (e.g., by increasing the tartrate concentration) or using an alternative

assay method, such as a dry chemistry biuret method, which has been shown to be

unaffected.[6][7]

Troubleshooting Guides
Issue: Unexpectedly Low Total Serum Protein Results
If you are using a biuret-based assay to measure total serum protein in samples from subjects

receiving Colextran or dextran-containing solutions and observe unexpectedly low results,

follow these troubleshooting steps:

Verify the Assay Method: Confirm that your laboratory is using a biuret-based method.

Review Reagent Composition: The interference is dependent on the sodium hydroxide and

tartrate concentrations in the biuret reagent.[6] Reagents with lower tartrate concentrations

are more susceptible to interference.

Consider an Alternative Method: Switch to a method that is not affected by dextran, such as

a dry chemistry biuret assay.[6]

Modify the Existing Reagent: As a last resort, and with proper validation, the biuret reagent

can be modified to increase the tartrate concentration to 20 g/L or more to prevent the

formation of the interfering dextran-copper complex.[7]

Data Presentation
Table 1: Summary of Dextran Interference in Biuret-Type Total Protein Assays
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Experimental Protocols
Protocol 1: Investigation of Dextran Interference in a
Biuret-Type Serum Protein Assay
Objective: To demonstrate and quantify the interference of dextran in a standard biuret-based

total protein assay.

Materials:

Serum samples

Dextran 70 solution (10% w/v)

Biuret reagent (standard formulation)

Spectrophotometer

Test tubes and pipettes

Methodology:

Sample Preparation:

Create a series of dextran-spiked serum samples by adding known volumes of 10%

Dextran 70 solution to aliquots of a pooled serum sample to achieve final dextran

concentrations ranging from 0 to 20 g/L.

Prepare a control sample with an equivalent volume of saline instead of dextran solution.
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Biuret Assay:

For each sample, mix a small volume (e.g., 20 µL) with the biuret reagent (e.g., 1 mL) in a

test tube.

Incubate the mixture at room temperature for a specified time (e.g., 10 minutes).

Measure the absorbance of the solution at 540 nm using a spectrophotometer.

Data Analysis:

Calculate the protein concentration for each sample based on a standard curve.

Compare the protein concentrations of the dextran-spiked samples to the control sample.

Plot the percentage of interference (decrease in measured protein concentration) against

the dextran concentration.

Visualizations
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Mechanism of Dextran Interference in Biuret Assay
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Troubleshooting Workflow for Unexpected Lab Results with Colextran

Unexpected Lab Result
in Patient on Colextran
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Physiological Effect of Colextran on Drug Absorption
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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